4-{3-methoxy-4-[(2-methylbenzyl)oxy]benzylidene}-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one

• Molecular Formula: C26H24N2O3
• Molecular Weight: 412.5 g/mol
• IUPAC Name: (4E)-4-[[3-methoxy-4-[(2-methylphenyl)methoxy]phenyl]methylidene]-5-methyl-2-phenylpyrazol-3-one
• InChI: InChI=1S/C26H24N2O3/c1-18-9-7-8-10-21(18)17-31-24-14-13-20(16-25(24)30-3)15-23-19(2)27-28(26(23)29)22-11-5-4-6-12-22/h4-16H,17H2,1-3H3/b23-15+
• InChI Key: CHCPUPHEROWFJK-HZHRSRAPSA-N
• Isomeric SMILES: CC1=CC=CC=C1COC2=C(C=C(C=C2)/C=C/3\C(=NN(C3=O)C4=CC=CC=C4)C)OC
• SMILES: CC1=CC=CC=C1COC2=C(C=C(C=C2)C=C3C(=NN(C3=O)C4=CC=CC=C4)C)OC

Description

4-{3-methoxy-4-[(2-methylbenzyl)oxy]benzylidene}-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one, also known as MMMP, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. MMMP is a pyrazole derivative that has been synthesized through various methods and has shown promising results in preclinical studies.

Mechanism of Action

The exact mechanism of action of 4-{3-methoxy-4-[(2-methylbenzyl)oxy]benzylidene}-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one is not fully understood. However, it has been suggested that 4-{3-methoxy-4-[(2-methylbenzyl)oxy]benzylidene}-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one may induce cell death in cancer cells by inhibiting the activity of topoisomerase II, an enzyme that is essential for DNA replication and cell division. 4-{3-methoxy-4-[(2-methylbenzyl)oxy]benzylidene}-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one may also induce cell death by activating the caspase cascade, a series of proteases that play a crucial role in programmed cell death. Additionally, 4-{3-methoxy-4-[(2-methylbenzyl)oxy]benzylidene}-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one may reduce inflammation by inhibiting the production of pro-inflammatory cytokines and chemokines.
Biochemical and Physiological Effects:
4-{3-methoxy-4-[(2-methylbenzyl)oxy]benzylidene}-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one has been reported to have various biochemical and physiological effects. 4-{3-methoxy-4-[(2-methylbenzyl)oxy]benzylidene}-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one has been reported to induce cell death in cancer cells, reduce inflammation, and protect against neuronal damage. Additionally, 4-{3-methoxy-4-[(2-methylbenzyl)oxy]benzylidene}-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one has been reported to have antioxidant properties and may protect against oxidative stress.

Advantages and Limitations for Lab Experiments

4-{3-methoxy-4-[(2-methylbenzyl)oxy]benzylidene}-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one has several advantages for lab experiments, including its low toxicity and high solubility in water. However, 4-{3-methoxy-4-[(2-methylbenzyl)oxy]benzylidene}-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one has some limitations, including its relatively low potency compared to other anticancer drugs and its limited stability in aqueous solutions.

Future Directions

There are several future directions for 4-{3-methoxy-4-[(2-methylbenzyl)oxy]benzylidene}-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one research. One area of research is to further investigate the mechanism of action of 4-{3-methoxy-4-[(2-methylbenzyl)oxy]benzylidene}-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one and its potential therapeutic applications. Another area of research is to develop more potent derivatives of 4-{3-methoxy-4-[(2-methylbenzyl)oxy]benzylidene}-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one that may have improved anticancer properties. Additionally, further studies are needed to investigate the pharmacokinetics and pharmacodynamics of 4-{3-methoxy-4-[(2-methylbenzyl)oxy]benzylidene}-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one in vivo.

Synthesis Methods

4-{3-methoxy-4-[(2-methylbenzyl)oxy]benzylidene}-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one has been synthesized through various methods, including the reaction of 3-(2-methylbenzyloxy)benzaldehyde with 4-aminoantipyrine in the presence of acetic acid and refluxing for several hours. The reaction mixture is then cooled, and the precipitate obtained is filtered and recrystallized to obtain 4-{3-methoxy-4-[(2-methylbenzyl)oxy]benzylidene}-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one. Other methods include the reaction of 4-hydroxybenzaldehyde with 4-aminoantipyrine in the presence of acetic acid and refluxing for several hours. The reaction mixture is then cooled, and the precipitate obtained is filtered and recrystallized to obtain 4-{3-methoxy-4-[(2-methylbenzyl)oxy]benzylidene}-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one.

Scientific Research Applications

4-{3-methoxy-4-[(2-methylbenzyl)oxy]benzylidene}-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one has shown promising results in preclinical studies for its potential therapeutic applications. 4-{3-methoxy-4-[(2-methylbenzyl)oxy]benzylidene}-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one has been studied for its anticancer properties, and it has been reported to induce cell death in various cancer cell lines. 4-{3-methoxy-4-[(2-methylbenzyl)oxy]benzylidene}-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one has also been studied for its anti-inflammatory properties and has been reported to reduce inflammation in animal models of inflammation. Additionally, 4-{3-methoxy-4-[(2-methylbenzyl)oxy]benzylidene}-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one has been studied for its neuroprotective properties and has been reported to protect against neuronal damage in animal models of neurodegenerative diseases.